Cas no 294648-38-7 ((6-phenylpyridin-3-yl)methanamine)

• Product Name: (6-phenylpyridin-3-yl)methanamine
• CAS No: 294648-38-7
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• MDL: MFCD09025823
• CID: 252183
• PubChem ID: 21362592
• Update Time: 2025-10-31

(6-phenylpyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanamine,6-phenyl-
• (6-phenyl-3-pyridinyl)methylamine
• (6-Phenylpyridin-3-yl)methanamine
• 3-Pyridinemethanamine,6-phenyl
• SCHEMBL1720975
• c-(6-phenyl-pyridin-3-yl)-methylamine
• MFCD09025823
• 294648-38-7
• DTXSID40612727
• F1905-7566
• J-501691
• JAH
• (6-phenyl-3-pyridinyl)methylamine, AldrichCPR
• EN300-239889
• FT-0713846
• 1-(6-Phenylpyridin-3-yl)methanamine
• AKOS005214888
• DB-068122
• (6-phenylpyridin-3-yl)methanamine

• MDL： MFCD09025823
• Inchi： 1S/C12H12N2/c13-8-10-6-7-12(14-9-10)11-4-2-1-3-5-11/h1-7,9H,8,13H2
• InChI Key： YXWLMYSYKQXBQE-UHFFFAOYSA-N
• SMILES： N1C=C(CN)C=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 184.10000
• Monoisotopic Mass: 184.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.097
• Melting Point: 38 °C
• Boiling Point: 342.2°Cat760mmHg
• Flash Point: 181.4°C
• Refractive Index: 1.599
• PSA: 38.91000
• LogP: 2.90760

(6-phenylpyridin-3-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： Corrosive
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on (6-phenylpyridin-3-yl)methanamine

(6-phenylpyridin-3-yl)methanamine: A Comprehensive Overview

The compound with CAS No. 294648-38-7, commonly referred to as (6-phenylpyridin-3-yl)methanamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a phenyl group and an amine functional group. The integration of these structural elements imparts distinctive chemical properties and potential biological activities, making it a subject of interest for researchers and industry professionals alike.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (6-phenylpyridin-3-yl)methanamine. Researchers have explored various methodologies, including palladium-catalyzed coupling reactions and Suzuki-Miyaura cross-coupling, to construct the core pyridine framework. These methods not only enhance the yield but also improve the purity of the final product, which is crucial for its application in drug discovery and material science.

The structural uniqueness of (6-phenylpyridin-3-yl)methanamine lies in its ability to act as a versatile scaffold for further chemical modifications. The presence of the phenyl group at the 6-position of the pyridine ring introduces steric and electronic effects that can be exploited to modulate the compound's reactivity and selectivity. Additionally, the methanamine group at the 3-position provides a site for functionalization, enabling the attachment of various substituents to tailor the molecule's properties according to specific applications.

Recent studies have highlighted the potential of (6-phenylpyridin-3-yl)methanamine as a building block in drug design. Its ability to interact with biological targets such as kinases and G-protein coupled receptors (GPCRs) has been extensively investigated. For instance, researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain oncogenic kinases, making them promising candidates for anticancer therapies.

In terms of physical properties, (6-phenylpyridin-3-yl)methanamine is known for its high melting point and moderate solubility in organic solvents. These characteristics make it suitable for use in various industrial applications, including polymer synthesis and catalysis. Furthermore, its stability under physiological conditions has been validated through extensive in vitro testing, underscoring its potential for biomedical applications.

The environmental impact of (6-phenylpyridin-3-yl)methanamine has also been a topic of recent research. Studies have shown that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This attribute is particularly important for industries seeking sustainable chemical solutions.

In conclusion, (6-phenylpyridin-3-yl)methanamine stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, coupled with its favorable chemical and biological properties, positions it as a valuable tool in both academic research and industrial innovation. As ongoing studies continue to unravel its full potential, this compound is poised to play an increasingly significant role in shaping future advancements in chemistry and pharmacology.